5-(4,6-Diamino-[1,3,5]triazin-2-ylamino)-4-hydroxy-3-(2-sulfo-phenylazo)-naphthalene-2,7-disulfonic acid

• Molecular Formula: C19H16N8O10S3
• Molecular Weight: 612.6 g/mol
• IUPAC Name: 5-[(4,6-diamino-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[(2-sulfophenyl)diazenyl]naphthalene-2,7-disulfonic acid
• InChI: InChI=1S/C19H16N8O10S3/c20-17-23-18(21)25-19(24-17)22-11-7-9(38(29,30)31)5-8-6-13(40(35,36)37)15(16(28)14(8)11)27-26-10-3-1-2-4-12(10)39(32,33)34/h1-7,28H,(H,29,30,31)(H,32,33,34)(H,35,36,37)(H5,20,21,22,23,24,25)
• InChI Key: LOCFSBZWHQIILX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)NC4=NC(=NC(=N4)N)N)O)S(=O)(=O)O

Description

5-[(4,6-diamino-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[(2-sulfophenyl)diazenyl]naphthalene-2,7-disulfonic acid is a triamino-1,3,5-triazine having a polysubstituted naphthalene group attached to one of the exocyclic nitrogens. It has a role as an epitope and a dye. It is a triamino-1,3,5-triazine, an aminonaphthalenesulfonic acid and a monoazo compound.

Scientific Research Applications

Spectrophotometric Analysis

• Flow Injection Analysis for Magnesium Determination: Utilized in spectrophotometric flow-injection systems for magnesium determination in water samples. Calcium interference is eliminated using a specific ligand buffer, demonstrating its utility in precise analytical methods in environmental and water quality studies. (Wada, Yuchi, & Nakagawa, 1983)

Chemical Synthesis and Structural Studies

• Synthesis of Hydrogen Bonded Supramolecular Structures: Involved in the preparation of anhydrous and hydrated multi-component organic acid-base salts, contributing to the development of complex molecular structures with extensive hydrogen bonding and other molecular interactions. This highlights its role in advancing supramolecular chemistry. (Jin et al., 2015)
• Novel Derivatives Synthesis: Employed in the synthesis of novel naphthalene-2-sulfonic acid derivatives, which are then characterized using various spectroscopic techniques. These studies are crucial in the field of organic chemistry, especially in the development of new compounds with potential applications. (Udoikono et al., 2022)
• Synthesis of 1,4-Naphthoquinone Derivatives: Key in creating new 1,4-naphthoquinone derivatives containing a melamine fragment. This showcases its importance in synthetic chemistry for generating compounds with potential pharmaceutical or material applications. (Semenyuk et al., 2010)

Biomedical Research and Applications

• Studying Anti-inflammatory Biomolecular Activity: Utilized in studying the anti-inflammatory properties of chlorinated-phenyldiazenyl-naphthalene-2-sulfonic acid derivatives, indicating its potential in pharmaceutical research, particularly in the development of anti-inflammatory drugs. (Udoikono et al., 2022)
• Inhibitors in Angiogenesis Research: Found to be a novel class of potent inhibitors of the VEGF-R2 tyrosine kinase, which is significant in cancer research, particularly in studying angiogenesis and developing anti-cancer therapies. (Baindur et al., 2005)

Environmental and Material Science

• Decolourisation and Degradation of Textile Dyes: Demonstrated in the decolorization and biodegradation of reactive textile dyes, underscoring its application in environmental biotechnology and waste management. (Koyani et al., 2013)
• UV Absorbers in Textile Industry: Used in the design of UV absorbers for cellulosic apparels, showing its role in material science, particularly in the development of UV-protective fabrics. (Sahar et al., 2018)